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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B15546842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Aspinonene, a fungal secondary

metabolite with a unique chemical architecture. While research into its specific biological

activities is still in its nascent stages, its structural relationship to other bioactive compounds

suggests a promising area for future investigation. This document consolidates the current

understanding of Aspinonene's chemistry, biosynthesis, and known experimental protocols,

while also highlighting the significant opportunities that exist for further research.

Chemical and Physicochemical Properties
Aspinonene is a polyketide produced by the fungi Aspergillus ochraceus and Aspergillus

ostianus.[1][2][3][4] Its chemical structure is characterized by a polyketide backbone featuring

an epoxide ring and multiple hydroxyl groups.[1] The systematic IUPAC name for Aspinonene
is (E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol.[1][4][5]

Table 1: Physicochemical Properties of Aspinonene
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Property Value Source

Molecular Formula C₉H₁₆O₄ [2][4][6]

Molecular Weight 188.22 g/mol [2][4][6]

IUPAC Name

(E,2R,5S)-2-[(2R,3S)-3-

methyloxiran-2-yl]hex-3-ene-

1,2,5-triol

[1][4][5][6]

CAS Number 157676-96-5 [4][6]

Biosynthesis
The biosynthesis of Aspinonene in Aspergillus ochraceus has been studied through feeding

experiments with ¹³C-labeled acetates.[5][7] These studies have revealed that Aspinonene is a

pentaketide, derived from one acetyl-CoA starter unit and four malonyl-CoA extender units.[5]

The biosynthetic pathway is closely linked to that of another metabolite, aspyrone.[5][6][7][8] A

key step in the pathway is the formation of a hypothetical bisepoxide intermediate, which can

then be either oxidized to form aspyrone or reduced to yield Aspinonene.[5][6][7] The

concentration of dissolved oxygen during fermentation can influence the ratio of Aspinonene
to aspyrone produced.[5][7][8]
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Proposed Biosynthetic Pathway of Aspinonene
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A diagram of the proposed biosynthetic pathway for Aspinonene.
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Biological Activity and Potential
A significant gap exists in the scientific literature regarding the specific biological activities of

Aspinonene.[1][2][6][8] While its structural relative, aspyrone, and other fungal polyketides

have demonstrated various biological effects, extensive screening data for Aspinonene,

including IC50 values for cytotoxicity, anti-inflammatory, or antimicrobial effects, are not publicly

available.[1][6][8] The structural similarity to other bioactive fungal polyketides suggests that

Aspinonene may possess interesting pharmacological properties, presenting a clear

opportunity for future research.[1]

Many fungal polyketides are known to induce cytotoxicity through the induction of apoptosis.[1]

While the specific molecular targets of Aspinonene are unknown, a hypothetical signaling

pathway illustrating a potential mechanism for cytotoxicity is presented below.[1] Further

research is necessary to determine if Aspinonene or its derivatives act through a similar

mechanism.[1]
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Hypothetical Signaling Pathway for Cytotoxicity
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A potential signaling pathway for Aspinonene-induced cytotoxicity.

Experimental Protocols
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Fermentation for Aspinonene Production
The production of Aspinonene is achieved through the fermentation of Aspergillus ochraceus.

[9][10] The general workflow involves preparing an inoculum, conducting the fermentation, and

then extracting the target compound.[10]

General Workflow for Aspinonene Production
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A generalized workflow for the production of Aspinonene.
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Inoculum Preparation:

Grow Aspergillus ochraceus on Potato Dextrose Agar (PDA) plates at 28°C for 7-10 days

until sporulation is abundant.[9]

Harvest spores by adding a sterile 0.1% Tween 80 solution and gently scraping the surface.

[9]

Filter the spore suspension through sterile glass wool to remove mycelial fragments.[9]

Determine the spore concentration using a hemocytometer and adjust as needed.[9]

Fermentation:

Inoculate a suitable production medium with the spore suspension.[9]

Incubate the culture in a shaker incubator at 25-28°C with agitation (e.g., 150-200 rpm) for

10-14 days.[9]

To favor Aspinonene production over aspyrone, it is suggested to reduce aeration or

agitation to lower the dissolved oxygen concentration.[9]

Extraction and Purification
Following fermentation, Aspinonene is extracted from the culture broth.

Separation of Biomass: Separate the fungal biomass from the culture broth by filtration or

centrifugation.[9][10]

Liquid-Liquid Extraction: Extract the cell-free supernatant with an equal volume of a suitable

organic solvent, such as ethyl acetate or dichloromethane.[9] Repeat the extraction multiple

times to ensure complete recovery.[9]

Concentration: Combine the organic extracts and evaporate the solvent under reduced

pressure using a rotary evaporator to obtain the crude extract.[9][10]

Purification: The crude extract can be further purified using chromatographic techniques,

such as column chromatography on silica gel, followed by High-Performance Liquid
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Chromatography (HPLC) to obtain pure Aspinonene.[6][10]

Future Directions
The study of Aspinonene is an area ripe for discovery. The lack of comprehensive biological

activity data presents a significant research opportunity.[1][6][8] Future investigations should

focus on:

Broad-based biological screening: Evaluating the cytotoxic, anti-inflammatory, antimicrobial,

and other potential therapeutic activities of Aspinonene.

Target identification: Elucidating the specific molecular targets and mechanisms of action if

biological activity is observed.

Analogue synthesis: Synthesizing derivatives of Aspinonene to explore structure-activity

relationships and potentially enhance its biological profile.[1]

In conclusion, Aspinonene is a fungal metabolite with a well-defined chemical structure and

biosynthetic pathway. However, its biological potential remains largely unexplored. This

technical guide serves as a foundational resource to stimulate and support further research into

this intriguing natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubs.rsc.org/en/content/articlelanding/1995/p1/p19950001663
https://pubs.rsc.org/en/content/articlelanding/1995/p1/p19950001663
https://pubs.rsc.org/en/content/articlelanding/1995/p1/p19950001663
https://www.benchchem.com/pdf/Aspinonene_A_Comparative_Analysis_with_Other_Bioactive_Secondary_Metabolites_from_Aspergillus.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Optimizing_Aspinonene_Production_from_Aspergillus_ochraceus.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Aspinonene_Production_for_Research.pdf
https://www.benchchem.com/product/b15546842#review-of-aspinonene-literature
https://www.benchchem.com/product/b15546842#review-of-aspinonene-literature
https://www.benchchem.com/product/b15546842#review-of-aspinonene-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15546842?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

